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Compound of Interest

Compound Name: NVP-BSK805 dihydrochloride

Cat. No.: B10761840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical compounds is a critical component of laboratory safety,

environmental responsibility, and regulatory compliance. While specific disposal guidelines for

NVP-BSK805 dihydrochloride are not explicitly detailed in publicly available documentation,

its nature as a potent, ATP-competitive JAK2 inhibitor necessitates its handling as a potentially

hazardous chemical waste.[1][2][3] This guide provides a comprehensive, step-by-step

procedure for its safe management and disposal based on established best practices for

laboratory chemical waste.

Pre-Disposal Safety and Handling
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Minimum PPE Requirements:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

All handling of NVP-BSK805 dihydrochloride, including weighing and preparing for disposal,

should be conducted in a certified chemical fume hood to minimize inhalation exposure.
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Waste Characterization and Segregation
Proper characterization and segregation are the foundational steps for compliant chemical

waste disposal.

Waste Assessment: Although the Safety Data Sheet (SDS) from some suppliers may not

classify the substance as hazardous under the Globally Harmonized System (GHS), it is

designated as "Water hazard class 1 (Self-assessment): slightly hazardous for water."[4]

Therefore, it is imperative not to dispose of NVP-BSK805 dihydrochloride down the drain

or in regular trash.[4][5]

Segregation: NVP-BSK805 dihydrochloride waste must be segregated from other waste

streams. Keep it separate from incompatible chemicals to prevent accidental reactions.[5]

Use dedicated, clearly labeled containers for this specific waste.

Step-by-Step Disposal Procedure
Follow these procedural steps to ensure the safe collection and disposal of NVP-BSK805
dihydrochloride waste.

Step 1: Containerization

Select a container that is chemically compatible with NVP-BSK805 dihydrochloride and

any solvents used. A high-density polyethylene (HDPE) or glass container with a secure,

screw-top lid is recommended.[5][6]

The container must be in good condition, free from leaks or damage.[5][7]

Do not overfill the container; leave at least 10% headspace to allow for expansion.[8]

Step 2: Labeling

Proper labeling is a critical regulatory requirement.[9] The label must be securely affixed to

the container and include the following information:

The words "Hazardous Waste"[9]

The full chemical name: "NVP-BSK805 dihydrochloride"
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The concentration and quantity of the waste

Any other components mixed in the waste (e.g., DMSO, ethanol)

The date accumulation started

Appropriate hazard warnings (pictograms or other conventions may be used)[9]

Step 3: Accumulation and Storage

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) at or near the point of generation.[9][10]

This area must be under the control of laboratory personnel and away from general lab

traffic.

Ensure the storage area has secondary containment to capture any potential leaks.[5]

Adhere to institutional and regulatory limits on the volume of waste and the time it can be

stored in the SAA.[9][11]

Step 4: Final Disposal

The final disposal of chemical waste must be managed by your institution's Environmental

Health and Safety (EHS) office or an equivalent department.

Follow your institution's specific protocols to request a pickup of the hazardous waste.

A licensed hazardous waste management contractor will transport the waste for final

disposal in compliance with all local, state, and federal regulations, such as the Resource

Conservation and Recovery Act (RCRA) in the United States.[5][9]

Ensure all required documentation, such as a waste manifest, is completed accurately.

Chemical and Physical Properties
The following table summarizes key quantitative data for NVP-BSK805 dihydrochloride,

which is essential for proper handling and waste characterization.
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Property Value Source

Chemical Formula C₂₇H₃₀Cl₂F₂N₆O [12][13]

Molecular Weight 563.47 g/mol [1][13]

CAS Number 1942919-79-0 [1][12][13]

Appearance Solid Powder [12]

Solubility

- DMSO: ≥25 mg/mL - DMF:

~20 mg/mL - PBS (pH 7.2):

~10 mg/mL - Ethanol: ~1

mg/mL

[1]

Storage (Solid)
-20°C for 12 months; 4°C for 6

months
[12]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[3][12]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of NVP-BSK805
dihydrochloride.
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Start: NVP-BSK805
Dihydrochloride Waste Generated

1. Don Personal Protective
Equipment (PPE)

2. Characterize Waste
(Slightly hazardous to water,
Do not discard in sink/trash)

3. Place in a designated,
compatible, sealed container

4. Label Container:
'Hazardous Waste'

+ Chemical Name & Details

5. Store in designated
Satellite Accumulation Area (SAA)

6. Request Waste Pickup
(Follow Institutional Protocol)

7. EHS / Licensed Vendor
Collects for Final Disposal

End: Compliant Disposal
Complete

Click to download full resolution via product page

Caption: Disposal workflow for NVP-BSK805 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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